Cas no 149587-45-1 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-)
149587-45-1 structure
Product Name:Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
CAS No:149587-45-1
MF:C8H6N2O4S
MW:226.209240436554
CID:100166
PubChem ID:19100789
Update Time:2025-04-18
Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
- 7-methyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
- SCHEMBL9097299
- 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
- MNDUWRWXJGWMNT-UHFFFAOYSA-N
- 7-Methyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylicacid
- Thieno[2,3-b]pyrazine-6-carboxylic acid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo-
- 6-Carboxy-7-methylthieno(2,3-b]pyrazine-2,3(1H,4H)-dione
- DTXSID00598078
- 149587-45-1
-
- Inchi: 1S/C8H6N2O4S/c1-2-3-7(15-4(2)8(13)14)10-6(12)5(11)9-3/h1H3,(H,9,11)(H,10,12)(H,13,14)
- InChI Key: MNDUWRWXJGWMNT-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C)C2=C1NC(C(N2)=O)=O
Computed Properties
- Exact Mass: 226.00488
- Monoisotopic Mass: 226.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 95.5
Thieno[2,3-b]pyrazine-6-carboxylicacid, 1,2,3,4-tetrahydro-7-methyl-2,3-dioxo- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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